Cas no 126476-58-2 (Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-)
126476-58-2 structure
Product Name:Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-
CAS No:126476-58-2
MF:C13H8BrF3O
MW:317.101233482361
CID:3700991
PubChem ID:10686936
Update Time:2025-04-22
Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)-
- 126476-58-2
- 3-(3-trifluoromethyl phenoxy)bromobenzene
- SCHEMBL9546439
- 1-(3-bromophenoxy)-3-(trifluoromethyl)benzene
- 3-(3-trifluoromethylphenoxy) bromobenzene
- DB-161269
-
- Inchi: 1S/C13H8BrF3O/c14-10-4-2-6-12(8-10)18-11-5-1-3-9(7-11)13(15,16)17/h1-8H
- InChI Key: ZNJYZYGXIKQFSB-UHFFFAOYSA-N
- SMILES: C1(OC2=CC=CC(Br)=C2)=CC=CC(C(F)(F)F)=C1
Computed Properties
- Exact Mass: 315.97106Da
- Monoisotopic Mass: 315.97106Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-(3-bromophenoxy)-3-(trifluoromethyl)- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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